Cas no 2138545-44-3 (rac-(3R,4S)-4-(3-fluorophenyl)-1-(4-nitrobenzenesulfonyl)pyrrolidin-3-amine)

• Product Name: rac-(3R,4S)-4-(3-fluorophenyl)-1-(4-nitrobenzenesulfonyl)pyrrolidin-3-amine
• CAS No: 2138545-44-3
• MF: C₁₆H₁₆FN₃O₄S
• MW: 365.37934589386
• CID: 5944636
• PubChem ID: 165847720
• Update Time: 2025-10-30

rac-(3R,4S)-4-(3-fluorophenyl)-1-(4-nitrobenzenesulfonyl)pyrrolidin-3-amine Chemical and Physical Properties

Names and Identifiers

• rac-(3R,4S)-4-(3-fluorophenyl)-1-(4-nitrobenzenesulfonyl)pyrrolidin-3-amine
• EN300-1167515
• 2138545-44-3

• Inchi： 1S/C16H16FN3O4S/c17-12-3-1-2-11(8-12)15-9-19(10-16(15)18)25(23,24)14-6-4-13(5-7-14)20(21)22/h1-8,15-16H,9-10,18H2/t15-,16+/m0/s1
• InChI Key： UHAHHEZGOVQPKG-JKSUJKDBSA-N
• SMILES： S(C1C=CC(=CC=1)[N+](=O)[O-])(N1C[C@H]([C@H](C2C=CC=C(C=2)F)C1)N)(=O)=O

Computed Properties

• Exact Mass: 365.08455534g/mol
• Monoisotopic Mass: 365.08455534g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 25
• Rotatable Bond Count: 3
• Complexity: 583
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 118Ų

Additional information on rac-(3R,4S)-4-(3-fluorophenyl)-1-(4-nitrobenzenesulfonyl)pyrrolidin-3-amine

rac-(3R,4S)-4-(3-fluorophenyl)-1-(4-nitrobenzenesulfonyl)pyrrolidin-3-amine (CAS No. 2138545-44-3)

The compound rac-(3R,4S)-4-(3-fluorophenyl)-1-(4-nitrobenzenesulfonyl)pyrrolidin-3-amine, with CAS number 2138545-44-3, is a highly specialized organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmacology. This compound belongs to the class of pyrrolidine derivatives, which are known for their versatile applications in drug design and synthesis. The molecule features a chiral pyrrolidine ring system, substituted with a fluorophenyl group at the 4-position and a nitrobenzenesulfonyl group at the 1-position, making it a promising candidate for various therapeutic applications.

Recent studies have highlighted the potential of this compound as a bioactive agent in the treatment of neurodegenerative diseases. The presence of the fluorophenyl group introduces electronic and steric effects that enhance its binding affinity to specific protein targets. Additionally, the nitrobenzenesulfonyl moiety contributes to the molecule's stability and bioavailability, making it an attractive lead compound for further optimization.

The synthesis of rac-(3R,4S)-4-(3-fluorophenyl)-1-(4-nitrobenzenesulfonyl)pyrrolidin-3-amine involves a multi-step process that includes nucleophilic substitution and amide bond formation. Researchers have employed advanced techniques such as microwave-assisted synthesis and catalytic asymmetric synthesis to achieve high yields and enantiomeric purity. These methods not only improve the efficiency of the synthesis but also align with green chemistry principles by minimizing waste and reducing energy consumption.

In terms of pharmacokinetics, this compound exhibits favorable absorption and distribution properties due to its balanced hydrophilic-lipophilic profile. Preclinical studies have demonstrated its ability to cross the blood-brain barrier, which is crucial for targeting central nervous system disorders. Furthermore, in vitro assays have shown that it possesses potent inhibitory activity against key enzymes implicated in Alzheimer's disease, such as acetylcholinesterase (AChE) and butyrylcholinesterase (BuChE). These findings underscore its potential as a novel therapeutic agent for neurodegenerative conditions.

The structural uniqueness of rac-(3R,4S)-4-(3-fluorophenyl)-1-(4-nitrobenzenesulfonyl)pyrrolidin-3-amine also makes it a valuable tool in chemical biology research. Its ability to modulate protein-protein interactions has been explored in recent studies, revealing its potential role in inhibiting aggregation-prone proteins associated with amyloid diseases. This dual functionality—combining enzymatic inhibition with anti-aggregation properties—positions it as a multi-target drug candidate.

In conclusion, rac-(3R,4S)-4-(3-fluorophenyl)-1-(4-nitrobenzenesulfonyl)pyrrolidin-3-amine (CAS No. 2138545-44-3) represents a cutting-edge advancement in medicinal chemistry. With its unique structure, promising pharmacological profile, and versatile synthetic methods, this compound holds immense potential for developing innovative therapeutics. Ongoing research continues to unravel its full therapeutic potential, paving the way for future clinical applications.